Cas no 58498-59-2 (3-Pyridinol, 2,4,6-trichloro-)

• Product Name: 3-Pyridinol, 2,4,6-trichloro-
• CAS No: 58498-59-2
• MF: C₅H₂Cl₃NO
• MW: 198.434478282928
• CID: 341865
• PubChem ID: 13253919
• Update Time: 2025-04-19

3-Pyridinol, 2,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 2,4,6-trichloro-
• 2,4,6-trichloropyridin-3-ol
• 3-Hydroxy-2,4.6-trichloropyridine
• DTXSID00532159
• FT-0766897
• 58498-59-2

• Inchi： 1S/C5H2Cl3NO/c6-2-1-3(7)9-5(8)4(2)10/h1,10H
• InChI Key： DDABQOFKVFCCJC-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1O)Cl)Cl

Computed Properties

• Exact Mass: 196.92036
• Monoisotopic Mass: 196.920197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.696±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 33.12